Cas no 473693-03-7 (2-amino-1-(pyrimidin-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(pyrimidin-2-yl)ethan-1-one
• CAS No: 473693-03-7
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 2670557
• PubChem ID: 19427265
• Update Time: 2025-06-09

2-amino-1-(pyrimidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2-pyrimidinyl)- (9CI)
• 2-amino-1-(pyrimidin-2-yl)ethan-1-one
• 2-Amino-1-(pyrimidin-2-yl)ethanone
• 473693-03-7
• SCHEMBL8744790
• EN300-1845295
• 2-Amino-1-(2-pyrimidinyl)ethanone
• 2-amino-1-pyrimidin-2-ylethanone

• Inchi： 1S/C6H7N3O/c7-4-5(10)6-8-2-1-3-9-6/h1-3H,4,7H2
• InChI Key： ZPAZKWNLIFGFPO-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)CN

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(pyrimidin-2-yl)ethan-1-one

Professional Introduction to 2-amino-1-(pyrimidin-2-yl)ethan-1-one (CAS No. 473693-03-7)

2-amino-1-(pyrimidin-2-yl)ethan-1-one, chemically designated as CAS No. 473693-03-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework and potential applications in drug development. The compound features a pyrimidine core, which is a pivotal scaffold in medicinal chemistry, known for its role in various biological processes and therapeutic interventions.

The molecular structure of 2-amino-1-(pyrimidin-2-yl)ethan-1-one consists of an ethanone group attached to an amino group, with the pyrimidine ring positioned at the C1 position of the ethyl chain. This configuration allows for diverse chemical modifications, making it a valuable intermediate in synthesizing more complex molecules. The presence of both amino and carbonyl functional groups enhances its reactivity, enabling participation in condensation, cyclization, and other synthetic pathways that are crucial for pharmaceutical manufacturing.

In recent years, the pharmaceutical industry has seen a surge in interest regarding small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The pyrimidine moiety in 2-amino-1-(pyrimidin-2-yl)ethan-1-one is particularly noteworthy, as it is a common structural element in nucleoside analogs and kinase inhibitors. These compounds have shown promise in clinical trials and preclinical studies, highlighting the importance of pyrimidine-based scaffolds in modern drug discovery.

One of the most compelling aspects of 2-amino-1-(pyrimidin-2-yl)ethan-1-one is its potential as a precursor for developing novel therapeutic agents. Researchers have been exploring its derivatives to identify compounds with enhanced pharmacological properties. For instance, modifications at the amino group can lead to the synthesis of potent inhibitors targeting specific enzymes or receptors involved in disease mechanisms. Similarly, alterations around the pyrimidine ring can fine-tune binding interactions with biological targets, improving drug efficacy and selectivity.

The compound's relevance extends beyond oncology; it has also been investigated for its antimicrobial and anti-inflammatory properties. Studies have demonstrated that certain derivatives of 2-amino-1-(pyrimidin-2-yl)ethan-1-one exhibit inhibitory effects on bacterial and fungal pathogens by disrupting essential metabolic pathways. Additionally, their ability to modulate inflammatory cytokine production suggests potential applications in treating chronic inflammatory conditions.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for 2-amino-1-(pyrimidin-2-yl)ethan-1-one derivatives. These technologies enable rapid evaluation of large libraries of compounds, identifying those with optimal pharmacokinetic profiles and minimal side effects. Moreover, machine learning algorithms are being employed to predict novel molecular structures that may enhance therapeutic activity while reducing toxicity.

The synthesis of 2-amino-1-(pyrimidin-2-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and cyclization are commonly employed in its preparation. The development of efficient synthetic routes is critical for scaling up production, which is essential for both research purposes and commercial drug development.

Regulatory considerations play a significant role in the utilization of CAS No. 473693-03-7 and its derivatives. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards before being used in clinical trials or therapeutic applications. Furthermore, adherence to international guidelines on chemical safety protocols minimizes risks associated with handling sensitive compounds during research and production.

The future prospects for 2-amino-1-(pyrimidin-2-yl)ethan-1-one are promising, given its broad applicability across multiple therapeutic areas. Ongoing research aims to uncover new mechanisms by which this compound and its derivatives can be harnessed for treating human diseases. Collaborative efforts between academia and industry are likely to yield innovative drug candidates that address unmet medical needs.

In conclusion,CAS No. 473693-03-7, corresponding to 2-amino-1-(pyrimidin-2-yI)ethan-l-one, represents a cornerstone compound in contemporary medicinal chemistry. Its unique structural features and functional groups make it a valuable building block for developing next-generation therapeutics. As research progresses, we can anticipate further breakthroughs leveraging this versatile molecule to combat various diseases effectively.